![molecular formula C17H13NO3 B5028258 5-(4-methoxyphenyl)-3-(3-pyridinylmethylene)-2(3H)-furanone](/img/structure/B5028258.png)
5-(4-methoxyphenyl)-3-(3-pyridinylmethylene)-2(3H)-furanone
Overview
Description
5-(4-methoxyphenyl)-3-(3-pyridinylmethylene)-2(3H)-furanone is a useful research compound. Its molecular formula is C17H13NO3 and its molecular weight is 279.29 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 279.08954328 g/mol and the complexity rating of the compound is 447. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Chemical Behavior
Alkylating Agents : 5-(4-methoxyphenyl)-3-(3-pyridinylmethylene)-2(3H)-furanone and related compounds have been studied for their behavior as alkylating agents. Elmagd (2011) explored the condensation of pyridine carboxaldehydes with 3-aroylpropionic acids, leading to the formation of furanones as potential intermediates for novel synthesis methods, including the synthesis of quinoline derivatives (Elmagd, 2011).
Reactions with Electrophilic and Nucleophilic Reagents : Soliman and El-Sakka (2017) investigated the reaction of similar furanone compounds with various reagents. This research highlights the versatility of furanone derivatives in forming diverse chemical structures, including amides and quinoline derivatives (Soliman & El-Sakka, 2017).
Applications in Synthesis of Bioactive Compounds
Bioisosteres of Protein Kinase Ligands : Lee (1998) designed compounds as surrogates for ultrapotent protein kinase C (PKC) ligands. These studies provide insights into the structural requirements for PKC binding and highlight the potential of furanone derivatives in medicinal chemistry (Lee, 1998).
- active compounds (Aniskova, Grinev, & Yegorova, 2017).
Photoreactivity and Synthesis of Chromones
- Photochemistry in Synthesis : Martínez-Utrilla and Miranda (1981) studied the photochemistry of certain furanones, leading to the synthesis of chromones. This research opens pathways for novel photochemical reactions utilizing furanones as key intermediates (Martínez-Utrilla & Miranda, 1981).
Cytotoxicity and Potential Anticancer Applications
Cytotoxicity Studies : Kim et al. (2002) synthesized a series of furanone derivatives and evaluated their cytotoxicity against cancer cell lines. This study highlights the potential of furanone derivatives in the development of new anticancer agents (Kim et al., 2002).
Antimycobacterial Evaluation : Husain, Alam, Hasan, and Yar (2009) synthesized and evaluated a series of furanone and pyrrolone derivatives for their antimycobacterial activity. Their findings contribute to the search for new antimycobacterial agents (Husain et al., 2009).
Properties
IUPAC Name |
(3E)-5-(4-methoxyphenyl)-3-(pyridin-3-ylmethylidene)furan-2-one | |
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InChI |
InChI=1S/C17H13NO3/c1-20-15-6-4-13(5-7-15)16-10-14(17(19)21-16)9-12-3-2-8-18-11-12/h2-11H,1H3/b14-9+ | |
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InChI Key |
KQKZEAUIHZNOJV-NTEUORMPSA-N | |
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Canonical SMILES |
COC1=CC=C(C=C1)C2=CC(=CC3=CN=CC=C3)C(=O)O2 | |
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Isomeric SMILES |
COC1=CC=C(C=C1)C2=C/C(=C\C3=CN=CC=C3)/C(=O)O2 | |
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Molecular Formula |
C17H13NO3 | |
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Molecular Weight |
279.29 g/mol | |
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Retrosynthesis Analysis
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